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Compound of Interest

Compound Name: Clovanediol

cat. No.: B207012

An In-depth Technical Guide to Clovanediol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Clovanediol is a naturally occurring sesquiterpenoid diol that has garnered interest for its
potential biological activities.[1] As a member of the clovane class of sesquiterpenoids, it
possesses a unique tricyclic carbon skeleton. This technical guide provides a comprehensive
overview of the chemical structure, properties, and known biological activities of Clovanediol,
intended to serve as a valuable resource for researchers in the fields of natural product
chemistry, pharmacology, and drug development.

Chemical Structure and Identification

Clovanediol is characterized by a tricyclo[6.3.1.01,5]dodecane core structure with two hydroxyl
groups. The precise stereochemistry is crucial for its biological function.

2D and 3D Structures:

(Image of the 2D and 3D structures of Clovanediol would be inserted here if image generation
were supported)

IUPAC Name: (1S,2S,5S,8R,9R)-4,4,8-trimethyltricyclo[6.3.1.01,5]dodecane-2,9-diol[1]

SMILES String: C[C@ @]12CC[C@ @H]3--INVALID-LINK--C)O">C@([C@H]10)CC2
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Key ldentifiers:

Identifier Value

CAS Number 2649-64-1[1]
PubChem CID 15599878[1]
Molecular Formula C15H2602[1]
Molecular Weight 238.37 g/mol [1]

Physicochemical Properties

A summary of the key physicochemical properties of Clovanediol is presented in the table
below. This data is essential for understanding its behavior in biological systems and for the
design of formulations and analytical methods.

Property Value Source
Physical Description Colorless to pale yellow liquid [2]
Melting Point Not available

319.8 + 10.0 °C at 760 mmHg

Boiling Point .
(Predicted)
Water Solubility Moderately soluble [2]
) - Good solubility in organic
Organic Solvent Solubility [2]
solvents
XLogP3 2.9 [1]

Spectroscopic Data

Detailed experimental spectroscopic data for Clovanediol is not readily available in the public
domain. However, GC-MS data has been reported.[1] For researchers isolating or synthesizing
this compound, standard spectroscopic techniques such as 1H NMR, 13C NMR, IR, and high-
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resolution mass spectrometry would be required for structural confirmation and purity
assessment.

Experimental Protocols

Isolation from Natural Sources:

Detailed, peer-reviewed protocols for the total synthesis of Clovanediol are not widely
published. However, it is a naturally occurring compound and has been isolated from various
plant sources. A general procedure for the isolation of sesquiterpenoids from plant material is
outlined below. This should be adapted and optimized based on the specific plant matrix and
the physicochemical properties of Clovanediol.

General Isolation Workflow:

o Extraction: Dried and powdered plant material is subjected to extraction with a suitable
organic solvent, such as methanol, ethanol, or a mixture of dichloromethane and methanol.
Maceration, Soxhlet extraction, or ultrasound-assisted extraction are common methods.

e Solvent Partitioning: The crude extract is concentrated under reduced pressure and then
subjected to liquid-liquid partitioning between an immiscible aqueous and organic solvent
system (e.g., water and ethyl acetate) to separate compounds based on their polarity.

o Chromatographic Separation: The organic phase is dried and concentrated. The resulting
residue is then subjected to a series of chromatographic techniques for purification.

o Column Chromatography: Initial separation is typically performed on a silica gel or alumina
column using a gradient elution system of increasing polarity (e.g., hexane-ethyl acetate).

o Preparative Thin-Layer Chromatography (pTLC): Further purification of fractions can be
achieved using pTLC.

o High-Performance Liquid Chromatography (HPLC): Final purification to obtain high-purity
Clovanediol is often performed using normal-phase or reverse-phase HPLC.

» Structure Elucidation: The structure of the isolated compound is confirmed by spectroscopic
methods (NMR, MS, IR) and comparison with literature data.
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Biological Activity and Mechanism of Action

Clovanediol has been reported to possess antimicrobial properties.[2] While the specific
molecular targets of Clovanediol have not been fully elucidated, the mechanism of action for
diols, in general, is believed to involve the disruption of microbial cell membranes. This
disruption leads to increased membrane permeability, leakage of intracellular components, and
ultimately, cell death.

The following diagram illustrates a proposed general mechanism for the antimicrobial action of
diol compounds.
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Click to download full resolution via product page

Caption: Proposed antimicrobial mechanism of diols.

Conclusion

Clovanediol represents an interesting natural product with potential for further investigation,
particularly in the area of antimicrobial research. This guide provides a foundational
understanding of its chemical and physical properties. Further research is warranted to fully
elucidate its synthetic pathways, detailed biological mechanisms, and potential therapeutic
applications. The availability of robust synthetic protocols would greatly facilitate such
investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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